Cas no 305374-50-9 (9-(morpholine-4-sulfonyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaen-3-one)

$9-(morpholine-4-sulfonyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaen-3-one structure$

305374-50-9 structure

Product Name:9-(morpholine-4-sulfonyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaen-3-one

CAS No:305374-50-9

MF:C₁₅H₁₄N₂O₄S

MW:318.347662448883

CID:6085539

PubChem ID:708443

Update Time:2025-07-12

9-(morpholine-4-sulfonyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaen-3-one Chemical and Physical Properties

Names and Identifiers

- 9-(morpholine-4-sulfonyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaen-3-one
- 6-(morpholinosulfonyl)benzo[cd]indol-2(1H)-one
- Benz[cd]indol-2(1H)-one, 6-(4-morpholinylsulfonyl)-
- MLS000060863
- cid_708443
- AB00389970-04
- 6-(4-morpholinylsulfonyl)-1H-benzo[cd]indol-2-one
- CHEMBL1414524
- HMS2453L16
- Oprea1_120031
- AKOS001618375
- WAY-300691
- 305374-50-9
- 6-morpholinosulfonyl-1H-benzo[cd]indol-2-one
- 6-morpholin-4-ylsulfonyl-1H-benzo[cd]indol-2-one
- AG-690/10758003
- F0433-0505
- 9-(morpholine-4-sulfonyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one
- Oprea1_717797
- 6-(4-morpholinylsulfonyl)benzo[cd]indol-2(1H)-one
- BDBM41911
- SMR000069729
- Inchi： 1S/C15H14N2O4S/c18-15-11-3-1-2-10-13(5-4-12(16-15)14(10)11)22(19,20)17-6-8-21-9-7-17/h1-5H,6-9H2,(H,16,18)
- InChI Key： ZDULWWLCYAFFSI-UHFFFAOYSA-N
- SMILES： N1C2=C3C(C=CC=C3C1=O)=C(S(N1CCOCC1)(=O)=O)C=C2

Computed Properties

Exact Mass: 318.06742811g/mol
Monoisotopic Mass: 318.06742811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 552
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 84.1Å²

Experimental Properties

Density: 1.488±0.06 g/cm3(Predicted)
pka: 11.42±0.20(Predicted)

9-(morpholine-4-sulfonyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaen-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0433-0505-2μmol	9-(morpholine-4-sulfonyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one	305374-50-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0433-0505-5μmol	9-(morpholine-4-sulfonyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one	305374-50-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0433-0505-10μmol	9-(morpholine-4-sulfonyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one	305374-50-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0433-0505-20μmol	9-(morpholine-4-sulfonyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one	305374-50-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0433-0505-1mg	9-(morpholine-4-sulfonyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one	305374-50-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0433-0505-2mg	9-(morpholine-4-sulfonyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one	305374-50-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0433-0505-3mg	9-(morpholine-4-sulfonyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one	305374-50-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0433-0505-4mg	9-(morpholine-4-sulfonyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one	305374-50-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0433-0505-5mg	9-(morpholine-4-sulfonyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one	305374-50-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0433-0505-10mg	9-(morpholine-4-sulfonyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one	305374-50-9	90%+	10mg	$79.0	2023-05-17